2-[(2-bromophenyl)methyl]pyrrolidine hydrochloride

• IUPAC Name: 2-[(2-bromophenyl)methyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C11H14BrN.ClH/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10;/h1-2,4,6,10,13H,3,5,7-8H2;1H
• InChI Key: AUPWXDHNZQZASB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CC2=CC=CC=C2Br.Cl
• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol

Description

2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride is an organic compound of the pyrrolidine class of heterocyclic compounds. It is a white crystalline solid that is soluble in water and organic solvents. It is synthesized through a multi-step process involving the reaction of 2-bromoacetophenone with pyrrolidine and hydrochloric acid. This compound has been studied for its potential applications in scientific research and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride has been studied for its potential applications in scientific research. It has been found to have a number of biochemical and physiological effects which make it useful for a variety of applications. For example, it has been found to have inhibitory activity against the enzyme acetylcholinesterase, making it a potential drug target for the treatment of Alzheimer’s disease. It has also been studied for its potential to inhibit the growth of cancer cells and to act as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride is not yet fully understood. However, it is believed to act on a number of different biochemical pathways. For example, it has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. It is also believed to inhibit the growth of cancer cells by blocking the activity of certain enzymes involved in the cell cycle. Additionally, it is believed to act as an anti-inflammatory agent by blocking the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. It has also been found to inhibit the growth of cancer cells by blocking the activity of certain enzymes involved in the cell cycle. Additionally, it has been found to act as an anti-inflammatory agent by blocking the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively stable compound, meaning that it can be stored and used for long periods of time without decomposing. Additionally, it is soluble in water and organic solvents, making it easy to work with in the laboratory. On the other hand, it can be toxic at high concentrations, so it is important to use caution when working with it in the laboratory.

Future Directions

The potential future directions for 2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride are numerous. One potential direction is to further study its potential applications in the treatment of Alzheimer’s disease and other neurological disorders. Additionally, further research could be done to explore its potential as an anti-cancer and anti-inflammatory agent. Additionally, further research could be done to explore its potential as a drug target for the treatment of other diseases. Finally, further research could be done to explore its potential applications in other areas such as drug delivery and gene therapy.

Synthesis Methods

2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride can be synthesized through a multi-step process. The first step involves the reaction of 2-bromoacetophenone with pyrrolidine in the presence of an acid catalyst to form a pyrrolidin-2-ylmethyl bromide. This is then reacted with hydrochloric acid to form the desired product. The overall reaction scheme is as follows:
2-Bromoacetophenone + Pyrrolidine + HCl → 2-[(2-Bromophenyl)methyl]pyrrolidine hydrochloride